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Compound of Interest

Compound Name: CCT031374 hydrobromide

Cat. No.: B117414

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling CCT031374 hydrobromide, a potent inhibitor of the Wnt/3-catenin signaling pathway.
Adherence to these protocols is critical for minimizing risk and ensuring a safe research
environment.

CCT031374 hydrobromide is a research chemical and should be handled with care, as the full
toxicological properties may not be fully known. The following procedures are based on
available safety data sheets and general best practices for handling chemical compounds in a
laboratory setting.

Essential Safety and Personal Protective Equipment
(PPE)

When handling CCT031374 hydrobromide in its solid form or in solution, appropriate personal
protective equipment is mandatory. The primary routes of exposure to be prevented are
inhalation, skin contact, and eye contact.

Recommended Personal Protective Equipment:
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PPE Category Specification Purpose

) ANSI-approved safety glasses Protects eyes from dust
Eye Protection

with side shields or goggles. particles and splashes.
) Nitrile or other chemically Prevents skin contact with the
Hand Protection )
resistant gloves. compound.

Use in a well-ventilated area. A

NIOSH-approved respirator o ) ]
Avoids inhalation of fine

Respiratory Protection may be necessary if handling )
- ) ] particles.
large quantities or if dust is
generated.
) Protects skin and clothing from
Body Protection A standard laboratory coat.

contamination.

Operational Plan: Step-by-Step Handling
Procedures

Following a systematic workflow is crucial for the safe handling of CCT031374 hydrobromide
from receipt to disposal.

1. Receiving and Storage:

o Upon receipt, visually inspect the container for any damage or leaks.

o Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.
 Recommended storage is to desiccate at room temperature.

2. Preparation of Solutions:

» All weighing and preparation of solutions should be conducted in a chemical fume hood to
minimize inhalation exposure.

e CCT031374 hydrobromide is soluble in DMSO.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b117414?utm_src=pdf-body
https://www.benchchem.com/product/b117414?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Gently tap the vial before opening to dislodge any material that may have accumulated in the
cap during transit.

. Handling:
Avoid direct contact with the skin, eyes, and clothing.
Do not breathe dust.
Wash hands thoroughly after handling.

. In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek
medical attention.

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Seek
medical attention if irritation develops.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.

Disposal Plan

All waste materials must be disposed of in accordance with local, state, and federal
regulations.

e Unused Compound: Dispose of as hazardous chemical waste. Do not dispose of down the
drain.

o Contaminated Materials: Any materials that have come into contact with CCT031374
hydrobromide, such as gloves, pipette tips, and empty vials, should be considered
contaminated and disposed of as hazardous waste.

¢ Place all contaminated waste in a sealed, labeled container.
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Visual Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of CCT031374
hydrobromide.
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Caption: Workflow for the safe handling of CCT031374 hydrobromide.

 To cite this document: BenchChem. [Navigating the Safe Handling of CCT031374
Hydrobromide: A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b117414#personal-protective-equipment-for-handling-
cct031374-hydrobromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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